5-[1-(2-methylbenzyl)-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone
Overview
Description
5-[1-(2-methylbenzyl)-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone is a useful research compound. Its molecular formula is C20H17N3O and its molecular weight is 315.376. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Applications in Chemical Synthesis and Metal Complex Formation
Synthesis of Polydentate N-Heterocyclic Biscarbene and Complexes:
- A polydentate N-heterocyclic biscarbene was synthesized from bisimidazolium salt, which upon reaction with silver(I) triflate, yielded a silver(I) complex. This indicates the compound's utility in forming organometallic complexes and its stability under certain conditions (Caballero et al., 2001).
Formation of Pyridine Derivatives:
- Reactions involving the compound led to the synthesis of 5-(1H-benzimidazol-2-yl)-1H-pyrazolo[3,4-b]pyridines, showcasing its role in forming pyridine derivatives through a modified Hantzsch reaction (Dzvinchuk, 2007).
Development of CDK1 Inhibitors:
- The compound was used to synthesize a potent CDK1 inhibitor, highlighting its potential in medicinal chemistry for developing compounds that can modulate enzyme activity and possibly have therapeutic applications (Huang et al., 2007).
Hydrogen-bonded Molecular Structures:
- Molecules of a related compound exhibit a polarized structure and are linked into chains and sheets by hydrogen bonds, indicating the compound’s utility in forming intricate molecular architectures, which is fundamental in crystal engineering and designing materials with specific properties (Portilla et al., 2007).
Generation under Phase Transfer Catalysis:
- The compound was synthesized under kinetically controlled phase transfer catalysis conditions, showcasing its potential for synthesis under specific catalytic conditions, which is significant for industrial chemical processes (Sharma et al., 2005).
Applications in Drug Synthesis and Biochemical Studies
Synthesis of Pyrimido[1,2-a]benzimidazoles:
- The compound was used in the synthesis of pyrimido[1,2-a]benzimidazoles, indicating its role in the synthesis of heterocyclic compounds, which are core structures in many pharmaceuticals (Osyanin et al., 2021).
Synthesis of Pyrazolopyrimidine and Pyrimido[2, 1-b][1,3]benzothiazole Derivatives:
- A route for the synthesis of pyrazolo(1,5-a)pyrimid ine derivatives through the reaction with various reagents was described, along with the in vitro antimicrobial activity of some synthesized compounds, indicating its relevance in developing novel compounds with potential biological activities (Sayed et al., 2012).
Anticancer Agent Synthesis:
- The compound was used to synthesize organometallic complexes known as potential cyclin-dependent kinase (Cdk) inhibitors, indicating its potential application in cancer treatment (Stepanenko et al., 2011).
Mechanism of Action
Mode of Action
It contains a benzimidazole moiety, which is known to interact with various biological targets, including enzymes and receptors, and can influence cellular processes
Biochemical Pathways
Benzimidazole derivatives have been reported to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities
Result of Action
Given the diverse biological activities of benzimidazole derivatives, it is plausible that this compound could have multiple effects at the molecular and cellular levels
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, presence of other molecules, and cellular environment can affect the compound’s stability and its interaction with its targets . .
Properties
IUPAC Name |
5-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]-1H-pyridin-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O/c1-14-6-2-3-7-16(14)13-23-18-9-5-4-8-17(18)22-20(23)15-10-11-19(24)21-12-15/h2-12H,13H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBVBACVFEFYTMT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C3=CC=CC=C3N=C2C4=CNC(=O)C=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501331736 | |
Record name | 5-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]-1H-pyridin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501331736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
27.8 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49679119 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
860784-66-3 | |
Record name | 5-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]-1H-pyridin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501331736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.